Cas no 7028-79-7 (3-(4-Methylsulfonylbenzoyl)propionic Acid)
7028-79-7 structure
Product Name:3-(4-Methylsulfonylbenzoyl)propionic Acid
CAS No:7028-79-7
MF:C11H12O5S
MW:256.274982452393
MDL:MFCD00082738
CID:85819
PubChem ID:603015
Update Time:2025-04-18
3-(4-Methylsulfonylbenzoyl)propionic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-Methanesulphonylbenzoyl)propionic acid
- 3-(4-Methylsulphonylbenzoyl)propionic acid
- 3-(4-Methylsulfonylbenzoyl)propionic acid
- 4-(4-methylsulfonylphenyl)-4-oxobutanoic acid
- CS-0319540
- 3-(4-(Methylsulfonyl)benzoyl)propionic acid
- 4-[4-(Methylsulfonyl)phenyl]-4-oxobutanoic acid #
- AS-67008
- A914665
- FT-0613681
- MFCD00082738
- 4-(4-methanesulfonylphenyl)-4-oxobutanoic acid
- 4-(4-(Methylsulfonyl)phenyl)-4-oxobutanoic acid
- 4-[4-(Methanesulfonyl)phenyl]-4-oxobutanoic acid
- 3-[4-Methylsulphonylbenzoyl]propionic acid
- LOIRMIGGBFNYOZ-UHFFFAOYSA-N
- 5-Bromo-6-azaindole-2-carboxylicacidethylester
- AKOS015852580
- DTXSID30345254
- SCHEMBL6803554
- 4-(4-(Methylsulfonyl)phenyl)-4-oxobutanoicacid
- 7028-79-7
- 3-(4-METHANESULFONYLBENZOYL)PROPIONIC ACID
- DB-021673
- 3-(4-Methylsulfonylbenzoyl)propionic Acid
-
- MDL： MFCD00082738
- Inchi： 1S/C11H12O5S/c1-17(15,16)9-4-2-8(3-5-9)10(12)6-7-11(13)14/h2-5H,6-7H2,1H3,(H,13,14)
- InChI Key： LOIRMIGGBFNYOZ-UHFFFAOYSA-N
- SMILES： S(C)(C1C=CC(=CC=1)C(CCC(=O)O)=O)(=O)=O
- BRN： 2134110
Computed Properties
- Exact Mass: 256.04100
- Monoisotopic Mass: 256.040544
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 385
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 96.9
Experimental Properties
- Color/Form: Not available
- Density: 1.346
- Melting Point: 168-172°C
- Boiling Point: 541.5°C at 760 mmHg
- Flash Point: 281.3°C
- Refractive Index: 1.548
- PSA: 96.89000
- LogP: 2.21840
- Solubility: Not available
3-(4-Methylsulfonylbenzoyl)propionic Acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
- HazardClass：IRRITANT
- Safety Term：S26;S36
- Risk Phrases：R36/37/38
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(4-Methylsulfonylbenzoyl)propionic Acid Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
3-(4-Methylsulfonylbenzoyl)propionic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M339290-50mg |
3-(4-Methylsulfonylbenzoyl)propionic Acid |
7028-79-7 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M339290-100mg |
3-(4-Methylsulfonylbenzoyl)propionic Acid |
7028-79-7 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M339290-500mg |
3-(4-Methylsulfonylbenzoyl)propionic Acid |
7028-79-7 | 500mg |
$ 115.00 | 2022-06-03 | ||
| eNovation Chemicals LLC | D766346-100mg |
3-(4-METHANESULFONYLBENZOYL)PROPIONIC ACID |
7028-79-7 | 95% | 100mg |
$215 | 2024-06-07 | |
| eNovation Chemicals LLC | D766346-1g |
3-(4-METHANESULFONYLBENZOYL)PROPIONIC ACID |
7028-79-7 | 95% | 1g |
$605 | 2024-06-07 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L12750-1g |
3-(4-Methylsulfonylbenzoyl)propionic acid, 98% |
7028-79-7 | 98% | 1g |
￥1614.00 | 2023-03-01 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L12750-5g |
3-(4-Methylsulfonylbenzoyl)propionic acid, 98% |
7028-79-7 | 98% | 5g |
￥6270.00 | 2023-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1390210-250mg |
4-(4-(Methylsulfonyl)phenyl)-4-oxobutanoic acid |
7028-79-7 | 97% | 250mg |
￥720.00 | 2024-05-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1390210-1g |
4-(4-(Methylsulfonyl)phenyl)-4-oxobutanoic acid |
7028-79-7 | 97% | 1g |
￥1800.00 | 2024-05-03 |
3-(4-Methylsulfonylbenzoyl)propionic Acid Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
7028-79-7 (3-(4-Methylsulfonylbenzoyl)propionic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
